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Compound of Interest

Compound Name: 2-Hydroxypropyl methacrylate

Cat. No.: B1202032

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemicals such as 2-Hydroxypropyl methacrylate
(HPMA). This guide provides immediate, essential safety protocols, operational plans, and
disposal procedures to foster a culture of safety and build trust in laboratory practices.

Chemical Identifier:

o Name: 2-Hydroxypropyl methacrylate (HPMA)

e CAS Number: 27813-02-1[1]

e Synonyms: Methacrylic Acid Hydroxypropyl Ester, Propylene Glycol Monomethacrylate[2]

HPMA is a combustible liquid that can cause serious eye irritation and may trigger an allergic
skin reaction. It is crucial to handle this chemical in well-ventilated areas and to take
precautions against static discharge.[3][4]

Key Safety and Handling Data

The following table summarizes essential quantitative data for handling 2-Hydroxypropyl
methacrylate.
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Parameter

Value

Notes

Occupational Exposure Limits
(OELs)

No specific OELs established
for HPMA.[5]

For the stabilizer 4-
methoxyphenol (MEHQ), the
ACGIH TLV-TWA is 5 mg/m3.

[6]

Glove Selection (General

Guidance)

Brief Contact: Protection class
3 or higher (>60 minutes
breakthrough time).[6]
Prolonged/Repeated Contact:
Protection class 5 or higher
(>240 minutes breakthrough
time).[6]

Recommended materials
include Butyl rubber and Nitrile
rubber.[4][7] Always consult
the glove manufacturer's
specific chemical resistance

data.

Storage Temperature

Do not exceed 30°C (86°F).[5]
[7]

Store in a cool, dry, well-
ventilated area away from
direct sunlight and ignition

sources.[5][8]

NFPA 704 Diamond

Health: 2, Flammaubility: 1,
Instability: 1

As indicated by various safety

data sheets.

Safe Handling and Disposal Workflow

The following diagram outlines the necessary steps for safely handling HPMA from initial

preparation to final disposal.
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Caption: Workflow for safe handling of 2-Hydroxypropyl methacrylate.
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Experimental Protocols and Procedural Guidance

1. Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical splash goggles and a face shield.[5] Ensure that
eyewash stations and safety showers are readily accessible.[1]

e Skin Protection:

o Gloves: Wear protective gloves made of materials such as butyl rubber or nitrile rubber.[4]
[7] For prolonged or frequently repeated contact, a glove with a protection class of 5 or
higher (breakthrough time > 240 minutes) is recommended.[6] For brief contact, a glove
with a protection class of 3 or higher (> 60 minutes) is advised.[6]

o Protective Clothing: Wear a lab coat, and for larger quantities, a chemical-resistant apron
and boots are recommended.[3][4] Contaminated work clothing should not be allowed out
of the workplace.[2]

» Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, especially
in case of mist or vapor generation, use a suitable respirator.[4][5]

2. Handling and Storage

e Handling:

[¢]

Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

[¢]

Avoid contact with skin, eyes, and clothing.[5]

o

Do not eat, drink, or smoke in the handling area.[3]

o

Wash hands thoroughly after handling.[5]

[¢]

Take precautionary measures against static discharge.[4]
» Storage:

o Store in a cool, dry, well-ventilated place away from heat, sparks, and direct sunlight.[8]
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o Keep containers tightly closed when not in use.[5]

o To prevent polymerization, HPMA should be stored in the presence of air, as the stabilizer
requires oxygen to be effective.[6] Never store under inert gases.[6]

o The storage temperature should not exceed 30°C (86°F).[5][7]
3. Spill and Emergency Procedures

o Spill Cleanup:

[e]

Evacuate the area and ensure adequate ventilation.

o

Eliminate all ignition sources.[9]

[¢]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, vermiculite).

[5][8]

[¢]

Collect the absorbed material using non-sparking tools and place it in a designated,
labeled container for hazardous waste disposal.[8][9]

[¢]

Clean the spill area with soap and water.[9]
e First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
eyelids open.[1][9] Seek immediate medical attention.[9]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
large amounts of water.[3][9] If skin irritation or a rash occurs, get medical advice.[9]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[9]

o Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink large
amounts of water.[9] Never give anything by mouth to an unconscious person.[9] Seek
immediate medical attention.[9]
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. Disposal Plan

All waste containing HPMA must be treated as hazardous waste.
Collect waste in a suitable, labeled, and tightly closed container.[1]

Dispose of the waste through a licensed hazardous waste disposal company.[3] Do not
dispose of it in drains or the environment.[3]

Empty containers may retain product residues and should be handled as hazardous waste.

[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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